molecular formula C6H4N4O2 B351333 3,5-Dihydro-pteridine-4,6-dione CAS No. 16310-36-4

3,5-Dihydro-pteridine-4,6-dione

Cat. No.: B351333
CAS No.: 16310-36-4
M. Wt: 164.12g/mol
InChI Key: BJZIBODCUPQTSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Dihydro-pteridine-4,6-dione is a heterocyclic compound characterized by a pteridine backbone with two ketone groups at positions 4 and 4. This structure confers unique electronic and steric properties, making it a subject of interest in medicinal chemistry and organic synthesis.

Properties

IUPAC Name

3,5-dihydropteridine-4,6-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4N4O2/c11-3-1-7-5-4(10-3)6(12)9-2-8-5/h1-2H,(H,10,11)(H,7,8,9,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJZIBODCUPQTSW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NC2=C(C(=O)NC=N2)NC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4N4O2
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

164.12 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Benzoacridine-5,6-dione Derivatives

Structural Features :

  • Benzoacridine-5,6-dione derivatives feature a fused acridine core with ketone groups at positions 5 and 5. This ortho-quinone moiety is critical for redox activity, as seen in their antiproliferative effects against MCF-7 cancer cells (IC50: 5.4–47.99 μM) .
  • Key Difference : Unlike 3,5-Dihydro-pteridine-4,6-dione, benzoacridine derivatives incorporate additional aromatic rings, enhancing π-conjugation and steric bulk.

Dipyrano Chromene Diones (e.g., 4,8,10-Trisubstituted Chromene-2,6-diones)

Structural Features :

  • These compounds, such as those identified in Smilax glabra, possess fused pyran and chromene rings with two ketone groups. Their extended conjugation enables interactions with biological targets, including antioxidant or anti-inflammatory pathways .
  • Key Difference: The hexahydro-dipyrano framework contrasts sharply with the planar pteridine system, leading to divergent solubility and pharmacokinetic profiles.

Steroid Diones (e.g., Ergostane-3,6-dione and Stigmastane-3,6-dione)

Structural Features :

  • Steroid diones integrate ketone groups into a tetracyclic steroidal backbone. For example, ergostane-3,6-dione and stigmastane-3,6-dione are identified in rice straw extracts via GC-MS .
  • Key Difference : The rigid steroid skeleton limits conformational flexibility compared to pteridine diones, affecting membrane permeability and receptor binding.

Analytical Methods :

Pesticide Diones (e.g., Procymidone and Metribuzin Metabolites)

Structural Features :

  • Compounds like procymidone (3-(3,5-dichlorophenyl)-1,5-dimethyl-3-azabicyclohexane-2,4-dione) feature bicyclic or triazine systems with dione groups .
  • Key Difference : These agrochemicals prioritize stability and environmental persistence over the redox activity seen in pteridine or benzoacridine diones.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.